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Compound of Interest

Compound Name: BG11

Cat. No.: B15580790

Get Quote

BG11 medium is a widely utilized, buffered inorganic medium for the cultivation and

maintenance of a diverse range of cyanobacteria and other algae. Its well-defined composition

provides the essential macro- and micronutrients required for photoautotrophic growth. This

guide offers an in-depth overview of the BG11 medium, including its detailed composition,

preparation protocols, and common modifications, tailored for researchers, scientists, and

professionals in drug development and related fields.

Core Composition and Stock Solutions
The preparation of BG11 medium typically involves the use of concentrated stock solutions to

ensure accuracy and consistency. The following tables provide the quantitative data for the

preparation of a 1-liter final volume of BG11 medium.

Table 1: Final Concentration of Components in BG11
Medium
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Component Chemical Formula Final Concentration (g/L)

Sodium Nitrate NaNO₃ 1.5

Dipotassium Hydrogen

Phosphate
K₂HPO₄ 0.0314

Magnesium Sulfate

Heptahydrate
MgSO₄·7H₂O 0.036

Calcium Chloride Dihydrate CaCl₂·2H₂O 0.0367

Citric Acid C₆H₈O₇ 0.0056

Ferric Ammonium Citrate 0.006

Disodium Magnesium EDTA C₁₀H₁₂N₂O₈Na₂Mg 0.001

Sodium Carbonate Na₂CO₃ 0.020

Trace Metal Solution - 1 mL/L

Table 2: Macronutrient Stock Solutions
Stock Solution Compound

Concentration (g/L
of stock)

Volume for 1L of
Medium

1. Sodium Nitrate NaNO₃ 150.0 10 mL

2. Dipotassium

Hydrogen Phosphate
K₂HPO₄ 5.0 8.0 mL

3. Magnesium Sulfate

Heptahydrate
MgSO₄·7H₂O 49.4 1.5 mL

4. Calcium Chloride

Dihydrate
CaCl₂·2H₂O 29.4 1.2 mL

5. Sodium Carbonate Na₂CO₃ 20.0 1.0 mL

Table 3: Iron and Chelator Stock Solutions
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Stock Solution Compound
Concentration (g/L
of stock)

Volume for 1L of
Medium

6. Ferric Citrate

Solution
Ferric Citrate 9.0 0.67 mL

Citric Acid 9.0

7. EDTA Solution Disodium EDTA 10.0 0.1 mL

Table 4: BG11 Trace Metal Solution
Compound Chemical Formula

Concentration (g/L of
stock)

Boric Acid H₃BO₃ 2.86

Manganese(II) Chloride

Tetrahydrate
MnCl₂·4H₂O 1.81

Zinc Sulfate Heptahydrate ZnSO₄·7H₂O 0.222

Sodium Molybdate Dihydrate Na₂MoO₄·2H₂O 0.39

Copper(II) Sulfate

Pentahydrate
CuSO₄·5H₂O 0.079

Cobalt(II) Nitrate Hexahydrate Co(NO₃)₂·6H₂O 0.0494

Experimental Protocols
Preparation of Stock Solutions

Macronutrient and Carbonate Stocks: For each stock solution listed in Table 2, dissolve the

specified amount of the chemical in 1 liter of deionized water. Store these solutions in a

refrigerator.

Ferric Citrate Solution: To prepare the iron stock, dissolve 9.0 g of ferric citrate and 9.0 g of

citric acid in 1 liter of deionized water. Autoclave the solution to ensure complete dissolution

and sterilization. Store this solution in a dark bottle in the refrigerator.[1]
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EDTA Solution: Dissolve 10.0 g of disodium EDTA in 1 liter of deionized water to prepare the

chelator stock. Store in the refrigerator.[1]

Trace Metal Solution: To prepare the trace metal stock (Table 4), dissolve each component

sequentially in approximately 800 mL of deionized water, ensuring each salt is fully dissolved

before adding the next. Once all components are dissolved, bring the final volume to 1 liter

with deionized water. Store this solution in the refrigerator.[1]

Preparation of Final BG11 Medium (1 Liter)
Initial Dilution: Begin with approximately 900 mL of deionized water in a 1-liter flask or

beaker.

Addition of Stock Solutions: While stirring, add the specified volumes of each stock solution

(as detailed in Tables 2 and 3) and 1 mL of the BG11 Trace Metal Solution (Table 4) to the

deionized water. It is crucial to add the components in the specified order to prevent

precipitation.[2][3]

Final Volume Adjustment: Adjust the final volume to 1 liter with deionized water.

pH Adjustment: Check the pH of the medium and, if necessary, adjust it to approximately 7.4

using 1 M NaOH or HCl.[1]

Sterilization: Cover the flask and sterilize the medium by autoclaving at 121°C (15 psi) for 20

minutes.[1]

Post-Autoclave Handling: After autoclaving, the pH may become more alkaline due to the

removal of carbon dioxide. It is advisable to allow the medium to cool and equilibrate for

about 24 hours before inoculation to allow for gaseous equilibrium.[2]

Preparation of BG11 Agar Plates
For solid medium, prepare the BG11 liquid medium at double the final concentration in 500 mL

of deionized water. In a separate flask, dissolve 15 g of agar in 500 mL of deionized water.

Autoclave both solutions separately. Allow both solutions to cool to 45-50°C in a water bath.

Aseptically combine the two solutions, mix well, and pour into sterile petri dishes.
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Experimental Workflow Diagram
The following diagram illustrates the workflow for preparing the BG11 medium.

Stock Solution Preparation

Final Medium Preparation

Prepare Macronutrient
Stocks

Add Stock Solutions

Prepare Ferric Citrate
Stock

Prepare EDTA
Stock

Prepare Trace Metal
Stock

Start with ~900mL
deionized water

Adjust to 1L Adjust pH to ~7.4 Sterilize by Autoclaving Cool and Equilibrate

Click to download full resolution via product page

Caption: Workflow for the preparation of BG11 medium from stock solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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